Cas no 84918-96-7 ((R)-2-CHLORO-3-METHYLBUTYRIC ACID)

• Product Name: (R)-2-CHLORO-3-METHYLBUTYRIC ACID
• CAS No: 84918-96-7
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• CID: 826866
• PubChem ID: 15564203
• Update Time: 2025-04-19

(R)-2-CHLORO-3-METHYLBUTYRIC ACID Chemical and Physical Properties

Names and Identifiers

• (R)-2-CHLORO-3-METHYLBUTYRIC ACID
• TQP0749
• (R)-2-chloro-3-methylbutanoic acid
• AKOS006377411
• (R)-2-Chloro-3-methylbutyric acid, technical, >=90% (GC)
• SCHEMBL7813158
• 84918-96-7
• (2R)-2-Chloro-3-methylbutanoic acid
• ?R?-2-Chloro-3-methylbutyric acid
• DTXSID80574315

• Inchi： 1S/C5H9ClO2/c1-3(2)4(6)5(7)8/h3-4H,1-2H3,(H,7,8)/t4-/m1/s1
• InChI Key： DDTJFSPKEIAZAM-SCSAIBSYSA-N
• SMILES： Cl[C@@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 136.0291072g/mol
• Monoisotopic Mass: 136.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Bright yellow liquid
• Density: 1.144 g/mL at 20 °C(lit.)
• Boiling Point: 210.3°C at 760 mmHg
• Flash Point: 81°C
• Refractive Index: n20/D 1.443
• PSA: 37.30000
• LogP: 1.33440
• Solubility: Not determined

(R)-2-CHLORO-3-METHYLBUTYRIC ACID Security Information

• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：2-8°C